Cas no 947530-18-9 (Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester)

Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester, is a chiral intermediate with potential applications in organic synthesis and pharmaceutical development. Its structure features a phenylmethyl ester group and a (1S)-3-oxo-1-phenyl-4-pentenyl moiety, making it useful for stereoselective reactions. The compound's defined stereochemistry allows for precise control in synthetic pathways, particularly in the construction of complex molecules. Its unsaturated ketone functionality offers reactivity for further derivatization, such as Michael additions or reductions. This intermediate may serve as a building block for bioactive compounds, leveraging its enantiomeric purity for targeted synthesis. Proper handling and storage under inert conditions are recommended to preserve its stability.

Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester structure

947530-18-9 structure

Product Name:Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester

CAS No:947530-18-9

MF:C₁₉H₁₉NO₃

MW:309.359065294266

CID:5443417

Update Time:2025-06-23

Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester
- Inchi： 1S/C19H19NO3/c1-2-17(21)13-18(16-11-7-4-8-12-16)20-19(22)23-14-15-9-5-3-6-10-15/h2-12,18H,1,13-14H2,(H,20,22)/t18-/m0/s1
- InChI Key： FMYKACIWKAGNPM-SFHVURJKSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H](C1=CC=CC=C1)CC(=O)C=C

Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1229795-1g	(R)-benzyl 3-oxo-1-phenylpent-4-enylcarbamate	947530-18-9	95%	1g	$1380	2024-06-03

Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester

Research Briefing on Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester (CAS: 947530-18-9)

In recent years, the compound Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester (CAS: 947530-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enantioselective synthesis, to achieve high stereochemical control. These advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for further preclinical and clinical development.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Recent in vitro studies have highlighted its inhibitory effects on key proteases involved in inflammatory and neurodegenerative diseases. For instance, it has been shown to selectively inhibit caspase-3, a protease implicated in apoptosis, suggesting potential applications in treating conditions such as Alzheimer's disease and ischemic stroke. Additionally, its interaction with other molecular targets, such as G-protein-coupled receptors (GPCRs), is currently under investigation.

In vivo studies have further corroborated the therapeutic potential of Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester. Animal models of chronic inflammation and neurodegeneration have shown significant reduction in pathological markers following treatment with this compound. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, revealing favorable properties for oral administration. These findings underscore its potential as a lead compound for drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive safety studies. Moreover, the development of suitable formulations to enhance its delivery and efficacy is an area of active research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound from bench to bedside.

In conclusion, Carbamic acid, N-[(1S)-3-oxo-1-phenyl-4-penten-1-yl]-, phenylmethyl ester (CAS: 947530-18-9) represents a promising candidate for therapeutic intervention in a range of diseases. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential. This briefing highlights the current state of knowledge and underscores the need for continued investigation to fully realize the therapeutic benefits of this compound.